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Compound of Interest

Compound Name: 3-Fluoro-5-nitrophenol

CAS No.: 2369-10-0

Cat. No.: B1296212

Get Quote

An In-Depth Technical Guide to 3-Fluoro-5-nitrophenol: Properties, Synthesis, and

Applications

Abstract
3-Fluoro-5-nitrophenol is a substituted aromatic compound of significant interest to the

chemical, pharmaceutical, and materials science sectors. Its unique molecular architecture,

featuring a hydroxyl group, a fluorine atom, and a nitro group on a benzene ring, imparts a

distinct reactivity profile that makes it a valuable intermediate in organic synthesis. The

presence of the electron-withdrawing nitro group and the highly electronegative fluorine atom

significantly influences the acidity of the phenolic proton and the susceptibility of the aromatic

ring to nucleophilic substitution. This guide provides a comprehensive overview of the

fundamental properties of 3-Fluoro-5-nitrophenol, detailed protocols for its synthesis and

handling, and an exploration of its critical role as a building block in the development of

complex molecules, including active pharmaceutical ingredients (APIs).

Core Physicochemical Properties and Structural
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A thorough understanding of a chemical intermediate begins with its fundamental

physicochemical properties. These data points are critical for designing synthetic routes,

predicting reactivity, and ensuring safe handling and storage.

Molecular Identity and Quantitative Data
The core identity of 3-Fluoro-5-nitrophenol is defined by its molecular formula and weight.

The molecular weight is a foundational parameter for all stoichiometric calculations in

experimental design.

Property Value Source

Molecular Weight 157.10 g/mol [1][2][3]

Molecular Formula C₆H₄FNO₃ [1][4][5]

CAS Number 2369-10-0 [1][4][5]

IUPAC Name 3-fluoro-5-nitrophenol [1]

Canonical SMILES C1=C(C=C(C=C1O)F)[O-] [1]

Appearance
Pale yellow to brown

powder/solid
[6]

Storage Sealed in dry, 2-8°C [2]

Structural Insights: The Role of Functional Groups
The reactivity and utility of 3-Fluoro-5-nitrophenol are dictated by the interplay of its three

functional groups:

Phenolic Hydroxyl (-OH) Group: This group is acidic and can be deprotonated to form a

phenoxide ion. The acidity is significantly enhanced by the electron-withdrawing effects of

the nitro and fluoro substituents. It serves as a key handle for etherification and esterification

reactions.

Nitro (-NO₂) Group: As a strong deactivating and meta-directing group, the nitro substituent

profoundly influences the electron density of the aromatic ring. This deactivation makes

electrophilic aromatic substitution challenging but facilitates nucleophilic aromatic
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substitution, particularly at positions ortho and para to it. The nitro group itself can also be

chemically reduced to an amine, providing a pathway to a different class of compounds.

Fluoro (-F) Group: Fluorine's high electronegativity further withdraws electron density from

the ring. In medicinal chemistry, the introduction of fluorine is a well-established strategy to

modulate pharmacokinetic properties such as metabolic stability, lipophilicity, and binding

affinity.[7] Its presence in this molecule offers a strategic advantage for drug design.[7][8]

Synthesis and Chemical Reactivity
The synthesis of substituted nitrophenols often involves the nitration of a corresponding

precursor. The regioselectivity of this reaction is paramount and is dictated by the directing

effects of the existing substituents.

Representative Synthetic Workflow: Nitration of m-
Fluorophenol
A common conceptual pathway to 3-Fluoro-5-nitrophenol involves the direct nitration of 3-

fluorophenol. The hydroxyl group is a strong activating, ortho-, para-directing group, while the

fluorine atom is a weak deactivating, ortho-, para-directing group. This leads to a mixture of

isomers, necessitating careful control of reaction conditions and purification.
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Starting Materials

Reaction Step

Workup & Purification

Final Product

3-Fluorophenol

Electrophilic Nitration
- Controlled Temperature (0-5°C)

- Dropwise Addition

Nitrating Agent
(e.g., HNO₃/H₂SO₄)

Quenching
(Ice-water)

Reaction Mixture

Solvent Extraction
(e.g., Ethyl Acetate)

Purification
(e.g., Column Chromatography

or Recrystallization)

Crude Product

3-Fluoro-5-nitrophenol

Purified Product
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Pathway A: Hydroxyl Group Modification

Pathway B: Nitro Group Reduction

Downstream Synthesis

3-Fluoro-5-nitrophenol

Etherification
(e.g., Williamson Ether Synthesis)

R-X, Base

Reduction
(e.g., SnCl₂, H₂/Pd-C)

Aryl Ether Intermediate

Complex Molecule / API

Further Steps

3-Amino-5-fluorophenol

Further Steps
(e.g., Amide Coupling, Cyclization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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